4-Hydroxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylic acid

• IUPAC Name: 4-hydroxy-6-oxo-1-phenylpyridazine-3-carboxylic acid
• InChI: InChI=1S/C11H8N2O4/c14-8-6-9(15)13(12-10(8)11(16)17)7-4-2-1-3-5-7/h1-6,14H,(H,16,17)
• InChI Key: MIJLFJUERDLGKF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=O)C=C(C(=N2)C(=O)O)O
• Molecular Formula: C11H8N2O4
• DSSTOX Substance ID: DTXSID30716081
• Molecular Weight: 232.19 g/mol
• CAS RN: 121582-62-5

Description

4-Hydroxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylic acid, also known as PHDPC, is a chemical compound that has gained significant interest in scientific research due to its potential therapeutic properties. PHDPC belongs to the class of pyridazine derivatives, which have shown promising results in the treatment of various diseases, including cancer and inflammation.

Scientific Research Applications

Synthesis and Chemical Properties

4-Hydroxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylic acid and its derivatives are primarily involved in the synthesis of various complex organic compounds. For instance, the compound has been used in the synthesis of methyl esters of tetrahydropyrimidine carboxylic acids, which are synthesized from mixtures of aroylpyruvic acids, urea, and benzaldehydes (Gein et al., 2009). Similarly, its derivatives have been used to synthesize new compounds like 6-phenylcomanic acid derivatives (Usachev et al., 2009).

Structural Analysis

The structural analysis of derivatives of this compound has been a subject of study. For example, the structure of methyl 4-{[6-(4-bromophenyl)-3-oxo-2,3,4,5-tetrahydropyridazin-4-yl]methyl}benzoate, a derivative, was analyzed to understand the conformation and interactions within the molecule (Bortoluzzi et al., 2011).

Biological and Pharmacological Research

In pharmacological research, derivatives of this compound have been synthesized and evaluated for various biological activities. For example, 6-oxo-3-phenyl-5,6-dihydropyridazine-1(4H)-carbohydrazide, synthesized from β-benzoylpropionic acid, was evaluated for its structural properties (Mishra et al., 2010). Additionally, compounds like 3-O-substituted 1-benzyl-6-oxo-1,6-dihydropyridazine derivatives were prepared and assessed for their potential applications (Shainova et al., 2019).

Safety and Hazards

• MSDS : The Material Safety Data Sheet provides detailed safety information.

Synthesis routes and methods

Procedure details

Methyl 4-hydroxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate (0.8 g, 3.24 mmol) was suspended in sodium hydroxide solution (20 ml of 2.0M) and heated at reflux for 1 hour. The mixture was allowed to cool to room temperature, acidified with 2M hydrochloric acid and extracted with ethyl acetate (3×15 ml). The combined organic extracts were dried over anhydrous magnesium sulphate, filtered and evaporated to yield 4-hydroxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylic acid as a yellow solid (0.6 g, 80%).